Cas no 210537-32-9 (2,6-bis[1-(2-methylphenylimino)ethyl]pyridine)

• Product Name: 2,6-bis[1-(2-methylphenylimino)ethyl]pyridine
• CAS No: 210537-32-9
• Molecular Formula: C₂₃H₂₃N₃
• Molecular Weight: 341.44900
• MDL: MFCD01862437
• CID: 911010
• PubChem ID: 329761354

2,6-bis[1-(2-methylphenylimino)ethyl]pyridine Properties

Names and Identifiers

• 2,6-bis[1-(2-methylphenylimino)ethyl]pyridine
• 1-[6-[C-methyl-N-(2-methylphenyl)carbonimidoyl]pyridin-2-yl]-N-(2-methylphenyl)ethanimine
• 2,6-bis(1-(2-methylphenyl)iminoethyl)pyridine
• 2,6-bis(1-(2-methylphenylimino)ethyl)pyridine
• 2,6-bis-[1-(2-methylphenylimino)ethyl]pyridine
• ACMC-20ao9k
• AGN-PC-005Q47
• CTK8C6102
• SC11802
• 2,6-Bis[1-(2-methylphenylimino)ethyl)ethyl]pyridine
• D94613
• (1E)-N-(2-METHYLPHENYL)-1-{6-[(1E)-1-[(2-METHYLPHENYL)IMINO]ETHYL]PYRIDIN-2-YL}ETHANIMINE
• SCHEMBL808900
• DTXSID70460738
• 2,6-Bis-[1-(2,6-dimethylimino)ethyl]pyridine
• 253797-83-0
• J-400190
• [N(E),N'(E)]-N,N'-(2,6-Pyridinediyldiethylidyne)bis[2-methylbenzenamine]
• Benzenamine, N,N'-(2,6-pyridinediyldiethylidyne)bis[2-methyl-
• MFCD01862437
• CS-W009831
• (1E,1'E)-1,1'-(Pyridine-2,6-diyl)bis(N-(o-tolyl)ethan-1-imine)
• 2,6-Bis[1-(2-methylphenylimino)ethyl]pyridine, 97%
• 210537-32-9
• AKOS025394517
• FWPJMGBMVWKPTM-UHFFFAOYSA-N
• 2,6-Bis[1-(2-methylphenylimino)ethyl]pyridine, 98%
• AS-75747

• MDL： MFCD01862437
• InChIKey： FWPJMGBMVWKPTM-SIHVKLMXSA-N
• Inchi： InChI=1S/C23H23N3/c1-16-10-5-7-12-20(16)24-18(3)22-14-9-15-23(26-22)19(4)25-21-13-8-6-11-17(21)2/h5-15H,1-4H3/b24-18+,25-19+
• SMILES： CC1=CC=CC=C1/N=C(\C)/C2=NC(=CC=C2)/C(=N/C3=CC=CC=C3C)/C

Computed Properties

• Exact Mass: 341.18900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 341.189197746g/mol
• Heavy Atom Count: 26
• Complexity: 466
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.6Ų

Experimental Properties

• LogP: 5.97980
• PSA: 37.61000
• Solubility: Insuluble (5.8E-4 g/L) (25 ºC),
• Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),